molecular formula C15H16O2 B8446921 2-(2,5-Dimethylphenylmethoxy)phenol CAS No. 77151-90-7

2-(2,5-Dimethylphenylmethoxy)phenol

Cat. No.: B8446921
CAS No.: 77151-90-7
M. Wt: 228.29 g/mol
InChI Key: ZPTXINRRZVZYJZ-UHFFFAOYSA-N
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Description

2-(2,5-Dimethylphenylmethoxy)phenol is a useful research compound. Its molecular formula is C15H16O2 and its molecular weight is 228.29 g/mol. The purity is usually 95%.
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Properties

CAS No.

77151-90-7

Molecular Formula

C15H16O2

Molecular Weight

228.29 g/mol

IUPAC Name

2-[(2,5-dimethylphenyl)methoxy]phenol

InChI

InChI=1S/C15H16O2/c1-11-7-8-12(2)13(9-11)10-17-15-6-4-3-5-14(15)16/h3-9,16H,10H2,1-2H3

InChI Key

ZPTXINRRZVZYJZ-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1)C)COC2=CC=CC=C2O

Origin of Product

United States

Synthesis routes and methods

Procedure details

For the synthesis of V, 15.00 g of 2,5-dimethylbenzyl chloride are added to 10.68 g of catechol dissolved in 10 ml of absolute ethanol under nitrogen. KOH, 5.44 g dissolved in 50 ml of ethanol, is added dropwise over 30 minutes with stirring. The solution is then refluxed under nitrogen for 2 hours. The solution is filtered to remove KCl. The solution is cooled over night and filtered to remove di-substituted product. Ethanol is removed by rotary evaporation, and the oil is dissolved in 50 ml of chloroform. The pH is adjusted to neutrality with HCl and extracted three times with equal volumes of water to remove unreacted catechol and salts. Chloroform is removed by rotary evaporation. The oil is vacuum-distilled at 8 mm Hg and the fraction containing V is collected.
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15 g
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10.68 g
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50 mL
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10 mL
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